Cas no 827320-67-2 (2(1H)-Isoquinolinecarboxylic acid, 1-(1H-indol-3-yl)-, ethyl ester)

2(1H)-Isoquinolinecarboxylic acid, 1-(1H-indol-3-yl)-, ethyl ester structure
827320-67-2 structure
Product name:2(1H)-Isoquinolinecarboxylic acid, 1-(1H-indol-3-yl)-, ethyl ester
CAS No:827320-67-2
MF:C20H18N2O2
MW:318.369124889374
CID:684850
PubChem ID:11631104

2(1H)-Isoquinolinecarboxylic acid, 1-(1H-indol-3-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Isoquinolinecarboxylic acid, 1-(1H-indol-3-yl)-, ethyl ester
    • ethyl 1-(1H-indol-3-yl)-1H-isoquinoline-2-carboxylate
    • 827320-67-2
    • DTXSID60469755
    • Inchi: InChI=1S/C20H18N2O2/c1-2-24-20(23)22-12-11-14-7-3-4-8-15(14)19(22)17-13-21-18-10-6-5-9-16(17)18/h3-13,19,21H,2H2,1H3
    • InChI Key: CHABTFBARWULPH-UHFFFAOYSA-N
    • SMILES: CCOC(=O)N1C=CC2=CC=CC=C2C1C3=CNC4=CC=CC=C43

Computed Properties

  • Exact Mass: 318.136827821g/mol
  • Monoisotopic Mass: 318.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 492
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 45.3Ų

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